Cas no 69833-19-8 (Hydrazine, (2-chloro-5-methoxyphenyl)-)

• Product Name: Hydrazine, (2-chloro-5-methoxyphenyl)-
• CAS No: 69833-19-8
• MF: C₇H₉ClN₂O
• MW: 172.61216044426
• CID: 4151037
• PubChem ID: 53402530
• Update Time: 2025-11-01

Hydrazine, (2-chloro-5-methoxyphenyl)- Chemical and Physical Properties

Names and Identifiers

• Hydrazine, (2-chloro-5-methoxyphenyl)-
• (2-chloro-5-methoxyphenyl)hydrazine
• AKOS010898868
• 69833-19-8
• SCHEMBL2862866

• MDL： MFCD10000135
• Inchi： 1S/C7H9ClN2O/c1-11-5-2-3-6(8)7(4-5)10-9/h2-4,10H,9H2,1H3
• InChI Key： KCJMMGMPBAPKBU-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C=C1NN)OC

Computed Properties

• Exact Mass: 172.0403406g/mol
• Monoisotopic Mass: 172.0403406g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 123
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 47.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Methoxyanilines
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aniline and substituted anilines Methoxyanilines

Additional information on Hydrazine, (2-chloro-5-methoxyphenyl)-

Hydrazine, (2-chloro-5-methoxyphenyl)-: A Comprehensive Overview of Its Chemical Properties and Recent Applications

Hydrazine, (2-chloro-5-methoxyphenyl)-, with the CAS number 69833-19-8, is a significant compound in the realm of organic chemistry and pharmaceutical research. This compound, characterized by its unique structural and electronic properties, has garnered considerable attention due to its versatile applications in synthetic chemistry and potential roles in medicinal chemistry. The presence of both chloro and methoxy substituents on the aromatic ring imparts distinct reactivity, making it a valuable intermediate in the synthesis of more complex molecules.

The chemical structure of Hydrazine, (2-chloro-5-methoxyphenyl)- consists of a phenyl ring substituted at the 2-position with a chlorine atom and at the 5-position with a methoxy group. This arrangement creates a molecule with both electron-withdrawing and electron-donating effects, which can influence its reactivity in various chemical transformations. The compound's solubility in polar solvents and its stability under controlled conditions further enhance its utility in laboratory settings.

In recent years, significant research has been conducted to explore the applications of Hydrazine, (2-chloro-5-methoxyphenyl)- in pharmaceutical development. Its ability to serve as a precursor for more complex heterocyclic compounds has made it particularly interesting for the synthesis of potential drug candidates. For instance, derivatives of this compound have been investigated for their antimicrobial and anti-inflammatory properties. The chloro and methoxy groups provide handles for further functionalization, allowing chemists to tailor the molecule's properties for specific biological targets.

One notable area of research involves the use of Hydrazine, (2-chloro-5-methoxyphenyl)- in the development of novel anticancer agents. Studies have shown that certain derivatives exhibit inhibitory effects on kinases and other enzymes involved in cancer cell proliferation. The precise arrangement of substituents on the aromatic ring can modulate binding affinity and selectivity, making this compound a promising scaffold for drug design. Additionally, its role in generating reactive intermediates for cross-coupling reactions has been explored, contributing to advancements in synthetic methodologies.

The compound's reactivity also makes it a valuable tool in materials science. Researchers have utilized Hydrazine, (2-chloro-5-methoxyphenyl)- to synthesize functional materials with unique electronic properties. For example, its incorporation into polymers has led to materials with enhanced thermal stability and conductivity. These findings highlight the broad applicability of this compound beyond traditional pharmaceuticals and organic synthesis.

The synthesis of Hydrazine, (2-chloro-5-methoxyphenyl)- typically involves multi-step reactions that require careful optimization to achieve high yields and purity. Common synthetic routes include nucleophilic aromatic substitution reactions followed by functional group transformations. Advances in catalytic systems have improved the efficiency of these processes, making it more feasible to produce larger quantities for industrial applications.

In conclusion, Hydrazine, (2-chloro-5-methoxyphenyl)-, CAS number 69833-19-8, is a versatile compound with significant implications in pharmaceuticals and materials science. Its unique structural features enable diverse applications, from drug development to advanced material synthesis. As research continues to uncover new possibilities for this compound, its importance in modern chemistry is likely to grow even further.